Cas no 75806-95-0 (Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI))
75806-95-0 structure
Product Name:Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI)
CAS No:75806-95-0
MF:C18H22B2N2O6
MW:383.999084949493
CID:569784
PubChem ID:195865
Update Time:2025-04-19
Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI)
- [3-[[6-(3-boronoanilino)-6-oxohexanoyl]amino]phenyl]boronic acid
- N,N'-bis(3-(dihydroxylborylbenzene))adipamide
- DTXSID60226724
- Boronic acid, ((1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene))bis-
- 75806-95-0
- Bis-dhbba
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- Inchi: 1S/C18H22B2N2O6/c23-17(21-15-7-3-5-13(11-15)19(25)26)9-1-2-10-18(24)22-16-8-4-6-14(12-16)20(27)28/h3-8,11-12,25-28H,1-2,9-10H2,(H,21,23)(H,22,24)
- InChI Key: HOSIJHYQGUYJSE-UHFFFAOYSA-N
- SMILES: O=C(CCCCC(NC1C=CC=C(B(O)O)C=1)=O)NC1C=CC=C(B(O)O)C=1
Computed Properties
- Exact Mass: 384.166
- Monoisotopic Mass: 384.166
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 139Ų
Experimental Properties
- Density: 1.32
- Refractive Index: 1.605
- PSA: 146.10000
- LogP: 0.48280
Boronic acid,[(1,6-dioxo-1,6-hexanediyl)bis(imino-3,1-phenylene)]bis- (9CI) Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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